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Compound of Interest

Compound Name: Dimethyl Phthalate-13C2

Cat. No.: B584817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl Phthalate-13C2 (DMP-13C2) is the isotopically labeled form of Dimethyl Phthalate

(DMP), a ubiquitous compound used extensively as a plasticizer, in cosmetics, and as an insect

repellent.[1][2] The incorporation of two carbon-13 isotopes into the methyl ester groups

provides a valuable tool for researchers in various fields, particularly in metabolic studies,

environmental analysis, and as an internal standard for quantitative analysis. This guide

provides an in-depth overview of the technical aspects of Dimethyl Phthalate-13C2, including

its chemical properties, synthesis, metabolic fate, and its role in endocrine disruption signaling

pathways.

Chemical and Physical Properties
Dimethyl Phthalate-13C2 is chemically identical to its unlabeled counterpart, with the

exception of the isotopic enrichment. This subtle difference in mass allows for its distinction in

mass spectrometry-based analytical methods.
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Property Value Reference

Chemical Name Dimethyl Phthalate-13C2 [1][2]

Synonyms
1,2-Benzenedicarboxylic acid,

1,2-di(methyl-13C) ester

CAS Number 1346598-73-9 [1][2][3]

Molecular Formula C₈¹³C₂H₁₀O₄ [2][4]

Molecular Weight 196.17 g/mol [2][4]

Appearance Colorless oily liquid

Storage 2-8°C Refrigerator

Synthesis of Dimethyl Phthalate-13C2
The synthesis of Dimethyl Phthalate-13C2 typically involves the esterification of phthalic

anhydride with ¹³C-labeled methanol. This method ensures the specific incorporation of the

carbon-13 isotopes into the methyl ester groups of the phthalate molecule.

Illustrative Synthesis Workflow

Synthesis of Dimethyl Phthalate-13C2

Phthalic Anhydride

Reaction Vessel
(Acid Catalyst, Heat)

Methanol (¹³CH₃OH)

Crude Dimethyl Phthalate-13C2Yields
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Purification
(e.g., Distillation, Chromatography) Dimethyl Phthalate-13C2Pure
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Caption: A generalized workflow for the synthesis of Dimethyl Phthalate-13C2.

Experimental Protocol: Esterification of Phthalic
Anhydride with ¹³C-Methanol
This protocol is a representative example and may require optimization based on specific

laboratory conditions and desired purity.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine phthalic anhydride (1 equivalent) and a slight excess of ¹³C-labeled methanol

(2.2 equivalents).

Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as sulfuric acid or

p-toluenesulfonic acid (e.g., 0.05 equivalents).

Reaction: Heat the mixture to reflux with continuous stirring. The reaction progress can be

monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the

acid catalyst with a mild base, such as a saturated sodium bicarbonate solution.

Extraction: Extract the product into an organic solvent like diethyl ether or dichloromethane.

Wash the organic layer with brine and dry over anhydrous sodium sulfate.

Purification: Remove the solvent under reduced pressure. The crude product can be purified

by vacuum distillation or column chromatography on silica gel to yield pure Dimethyl
Phthalate-13C2.

Analytical Characterization
The purity and isotopic enrichment of Dimethyl Phthalate-13C2 are critical for its use as an

internal standard and in metabolic studies. These parameters are typically determined using

mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Mass Spectrometry
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Mass spectrometry is used to confirm the molecular weight and determine the isotopic

enrichment of the labeled compound. The mass spectrum of Dimethyl Phthalate-13C2 will

show a molecular ion peak at m/z 196, which is two mass units higher than that of the

unlabeled dimethyl phthalate (m/z 194). The fragmentation pattern is expected to be similar to

the unlabeled compound, with characteristic fragments showing a +2 Da shift if they retain both

labeled methyl groups. A common fragment of phthalates is the phthalic anhydride ion at m/z

149; however, for dimethyl phthalate, a prominent fragment is observed at m/z 163,

corresponding to the loss of a methoxy group.[5][6]

Ion
m/z (Unlabeled
DMP)

m/z (DMP-13C2) Description

[M]⁺ 194 196 Molecular Ion

[M-OCH₃]⁺ 163 164/165
Loss of a methoxy

group

[C₇H₄O₃]⁺ 149 149
Phthalic anhydride

fragment

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR spectroscopy provides detailed information about the carbon skeleton of the molecule

and is used to confirm the position of the ¹³C labels. The spectrum of Dimethyl Phthalate-
13C2 will show enhanced signals for the carbons of the methyl ester groups due to the isotopic

enrichment.
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Carbon Atom
Chemical Shift (δ,
ppm) (Unlabeled
DMP)

Expected Chemical
Shift (δ, ppm)
(DMP-13C2)

Multiplicity

Carbonyl (C=O) ~167 ~167 Singlet

Aromatic C1, C2 ~132 ~132 Singlet

Aromatic C3, C6 ~129 ~129 Singlet

Aromatic C4, C5 ~129 ~129 Singlet

Methyl (-CH₃) ~52 ~52
Singlet (highly

enhanced)

Metabolism of Dimethyl Phthalate
Dimethyl phthalate, a low molecular weight phthalate, undergoes rapid metabolism in the body.

The primary metabolic pathway involves hydrolysis by esterases, predominantly in the

intestines and liver, to its monoester, monomethyl phthalate (MMP).[7][8] MMP is the major

metabolite excreted in the urine. Unlike higher molecular weight phthalates, DMP does not

undergo significant secondary oxidative metabolism.

Metabolic Pathway of Dimethyl Phthalate

Dimethyl Phthalate (DMP) Hydrolysis
(Esterases) Monomethyl Phthalate (MMP) Urinary Excretion

Click to download full resolution via product page

Caption: The primary metabolic pathway of Dimethyl Phthalate (DMP).

Endocrine Disrupting Signaling Pathways
Phthalates are recognized as endocrine-disrupting chemicals (EDCs) that can interfere with the

body's hormonal systems. The primary mechanisms of action involve interactions with nuclear

receptors, such as the estrogen receptor (ER) and peroxisome proliferator-activated receptors

(PPARs).[7][9]
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Estrogen Receptor Signaling
Phthalates can bind to estrogen receptors (ERα and ERβ), mimicking the action of endogenous

estrogens. This can lead to the activation or inhibition of estrogen-responsive genes, potentially

disrupting normal endocrine function.[10][11]

Phthalate Interaction with Estrogen Receptor Signaling
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Caption: Phthalate interference with the estrogen receptor signaling pathway.

PPAR Signaling Pathway
Phthalate metabolites, including MMP, can act as ligands for peroxisome proliferator-activated

receptors (PPARs), particularly PPARα and PPARγ.[12][13][14][15] Activation of these

receptors can lead to alterations in lipid metabolism, adipogenesis, and inflammatory

responses.[12][14]
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Phthalate Interaction with PPAR Signaling Pathway
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Caption: Phthalate metabolite activation of the PPAR signaling pathway.

Application: Use as an Internal Standard in GC-MS
Analysis
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Dimethyl Phthalate-13C2 is an ideal internal standard for the quantification of dimethyl

phthalate and other phthalates in various matrices, such as food, beverages, and

environmental samples.[1][16][17][18] The isotopic dilution method, where a known amount of

the labeled standard is added to the sample prior to extraction and analysis, allows for accurate

correction of analyte losses during sample preparation and instrumental analysis.

Experimental Workflow: Quantification of DMP in
Beverages by GC-MS

Workflow for DMP Quantification in Beverages using DMP-13C2

1. Sample Preparation
(Beverage Sample)

2. Spiking
(Add known amount of DMP-13C2)

3. Liquid-Liquid Extraction
(e.g., with hexane)

4. Concentration
(Evaporation of solvent)

5. GC-MS Analysis

6. Data Analysis
(Peak area ratio of DMP/DMP-13C2)

7. Quantification
(Calculate DMP concentration)
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Caption: A typical workflow for the quantification of DMP in beverages.

Detailed GC-MS Protocol for Beverage Analysis
This protocol is a composite based on established methods and should be validated for specific

applications.[1][16][18]

Internal Standard Spiking: To 10 mL of the beverage sample in a glass centrifuge tube, add a

precise volume of a standard solution of Dimethyl Phthalate-13C2 in a suitable solvent

(e.g., 100 µL of a 1 µg/mL solution in methanol).

Liquid-Liquid Extraction: Add 5 mL of n-hexane to the tube. Vortex vigorously for 2 minutes to

ensure thorough mixing.

Phase Separation: Centrifuge the mixture at 3000 rpm for 10 minutes to separate the organic

and aqueous layers.

Extract Collection: Carefully transfer the upper hexane layer to a clean glass vial.

Concentration: Evaporate the hexane extract to a final volume of approximately 1 mL under

a gentle stream of nitrogen.

GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

Injector Temperature: 280°C.

Oven Temperature Program: Start at 60°C, hold for 1 min, ramp to 280°C at 10°C/min,

and hold for 5 min.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Mass Spectrometer (MS) Conditions:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b584817?utm_src=pdf-body-img
https://www.oiv.int/es/node/2096/download/pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6316763/
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/AN-GC-TraceGOLD-Phthalate-Esters-Soft-Drinks-AN20735_E.pdf
https://www.benchchem.com/product/b584817?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Ions to Monitor:

Dimethyl Phthalate (DMP): m/z 163 (quantification), 194 (qualifier).

Dimethyl Phthalate-13C2 (DMP-13C2): m/z 165 (quantification), 196 (qualifier).

Quantification: Create a calibration curve by analyzing a series of standards containing

known concentrations of unlabeled DMP and a fixed concentration of DMP-13C2. Plot the

ratio of the peak area of DMP to the peak area of DMP-13C2 against the concentration of

DMP. Determine the concentration of DMP in the sample by comparing its peak area ratio to

the calibration curve.

Conclusion
Dimethyl Phthalate-13C2 is an indispensable tool for researchers studying the environmental

fate, metabolism, and toxicology of phthalates. Its use as an internal standard in isotopic

dilution mass spectrometry provides a robust and accurate method for the quantification of

dimethyl phthalate in complex matrices. Furthermore, its application in metabolic studies allows

for the precise tracing of the biotransformation of this common environmental contaminant.

Understanding the synthesis, analytical characterization, and applications of Dimethyl
Phthalate-13C2 is crucial for advancing research in environmental science, toxicology, and

drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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